Cas no 181695-81-8 (1-Hydroxy Valdecoxib)

• Product Name: 1-Hydroxy Valdecoxib
• CAS No: 181695-81-8
• MF: C₁₆H₁₄N₂O₄S
• MW: 330.358362674713
• CID: 1061698
• PubChem ID: 9818888
• Update Time: 2025-04-20

1-Hydroxy Valdecoxib Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxy Valdecoxib
• 4-[5-(Hydroxymethyl)-3-phenyl-1,2-oxazol-4-yl]benzenesulfonamide
• Parecoxib SodiuM IMpurity R
• 4-(5-(hydroxyMethyl)-3-phenylisoxazol-4-yl)benzenesulfonaMide
• 4-[5-(HydroxyMethyl)-3-phenyl-4-isoxazolyl]-benzenesulfonaMide
• UJSFKTUZOASIPA-UHFFFAOYSA-N
• BDBM50085702
• UNII-T5Q8Y8772I
• 181695-81-8
• SC-66905
• 4-[5-hydroxymethyl-3-(phenyl)isoxazol-4-yl]benzenesulfonamide
• CHEMBL1147
• T5Q8Y8772I
• 1-Hydroxyvaldecoxib
• Benzenesulfonamide, 4-(5-(hydroxymethyl)-3-phenyl-4-isoxazolyl)-
• 4-(5-Hydroxymethyl-3-phenyl-isoxazol-4-yl)-benzenesulfonamide
• 4-[5-hydroxymethyl-3-phenylisoxazol-4-yl] benzenesulfonamide
• 1-HydroxyValdecoxib-13C2,15N
• Q27289705
• Benzenesulfonamide, 4-[5-(hydroxymethyl)-3-phenyl-4-isoxazolyl]-
• Valdecoxib metabolite M1
• NS00116424
• DTXSID30431308
• SCHEMBL214649

• Inchi： 1S/C16H14N2O4S/c17-23(20,21)13-8-6-11(7-9-13)15-14(10-19)22-18-16(15)12-4-2-1-3-5-12/h1-9,19H,10H2,(H2,17,20,21)
• InChI Key： UJSFKTUZOASIPA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1=C(CO)ON=C1C1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 330.06700
• Monoisotopic Mass: 330.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 114.80000
• LogP: 3.92940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides